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Compound of Interest

Compound Name: Melicopicine

Cat. No.: B191808

Disclaimer: This document is intended as a technical guide for research, scientific, and drug
development professionals. A comprehensive, officially sanctioned Safety Data Sheet (SDS) for
Melicopicine (CAS 517-73-7) is not publicly available. The information presented herein has
been compiled from various scientific databases and literature sources. It is imperative that this
compound be handled with the utmost care, assuming it is potentially hazardous, and that all
laboratory work is conducted by trained personnel in a controlled environment with appropriate
personal protective equipment.

Chemical and Physical Properties

Melicopicine is an acridone alkaloid that has been identified in plant species such as Teclea
trichocarpa.[1] While comprehensive experimental data on its physical and chemical properties
are limited, computed data provides some insight into its characteristics.

Table 1: Physicochemical Properties of Melicopicine
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Property Value Source
CAS Number 517-73-7 PubChem|[2]
Molecular Formula C18H19NOs PubChem|[2]
Molecular Weight 329.35 g/mol ChEMBL[1]

1,2,3,4-tetramethoxy-10-
IUPAC Name o PubChem][2]

methylacridin-9-one

o MedchemExpress[3],
Synonyms NSC 402921, Melicopicene
PubChem|[2]

Kovats Retention Index (semi-

2736 PubChem[2]

standard non-polar)

Hazard Identification and Toxicological Information

Detailed toxicological studies on Melicopicine are not widely published. However, some

available information suggests potential areas of concern.

Hazard Summary:

» Potential Endocrine Disruptor: Melicopicine is listed as a potential endocrine-disrupting

compound in some databases.[2]

Cytotoxicity: Research on natural products for antimalarial drug discovery has included the
evaluation of Melicopicine's cytotoxicity.[4] However, specific quantitative data, such as the
ICso0 value, are not provided in the available literature.

Structure-Based Toxicological Analysis: As part of a study on taste-modulating compounds,
Melicopicine was subjected to a structure-based toxicological analysis, although the specific
results of this analysis are not publicly disclosed.[5]

Table 2: Summary of Toxicological Data for Melicopicine
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Endpoint Result Source/Comment

Acute Toxicity (Oral, Dermal, )
_ Data not available
Inhalation)

Skin Corrosion/Irritation Data not available

Serious Eye Damage/Irritation Data not available

Respiratory or Skin )
Data not available

Sensitization

Germ Cell Mutagenicity Data not available
Carcinogenicity Data not available
Reproductive Toxicity Data not available

Specific Target Organ Toxicity )
] Data not available
(Single Exposure)

Specific Target Organ Toxicity )
Data not available
(Repeated Exposure)

Aspiration Hazard Data not available

Cviotoxicit Evaluated, but no quantitative
otoxici
Y Y data is publicly available.[4]

Potential endocrine disruptor.

[2]

Endocrine Disruption

Experimental Protocols

Detailed experimental protocols for the safety assessment of Melicopicine are not available in
the public domain. However, based on the context of the research in which it is mentioned, a
general workflow for assessing the in vitro cytotoxicity of a novel compound can be outlined.

General Workflow for In Vitro Cytotoxicity Assessment
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A generalized workflow for determining the in vitro cytotoxicity of a compound.

Handling, Storage, and First Aid

Due to the lack of specific safety data, standard laboratory procedures for handling chemical

compounds of unknown toxicity should be strictly followed.

Engineering Controls:

o Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume

hood.
Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield are mandatory.
» Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

o Skin and Body Protection: A laboratory coat should be worn. Ensure full skin coverage.

Handling:
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Avoid inhalation of dust or aerosols.

Avoid contact with skin and eyes.

Minimize dust generation.

Wash hands thoroughly after handling.

Storage:

e Store in a tightly sealed container.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials.

First-Aid Measures: In the absence of substance-specific first-aid protocols, the following
general guidance should be followed in case of exposure:

 Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Logical Framework for Safety Data Generation

The following diagram illustrates the logical progression of safety and toxicological data
generation required for a comprehensive risk assessment of a research compound like
Melicopicine. The red nodes indicate areas where data is currently lacking for this specific
compound.
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A logical workflow for comprehensive safety assessment of a chemical compound.
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In conclusion, while Melicopicine is a compound of interest in natural product research, there
is a significant lack of publicly available safety and toxicological data. Researchers and drug
development professionals must proceed with caution and adhere to rigorous safety protocols
when handling this substance. Further investigation into its toxicological profile is warranted to
enable a comprehensive risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Melicopicine (CAS 517-73-7): A Technical Safety
Review for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191808#melicopicine-cas-number-517-73-7-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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